BENGHE Foundational & Exploratory

Check Availability & Pricing

Cyclotridecane: A Toxicological and Safety
Profile Based on Read-Across Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyclotridecane

Cat. No.: B13116453

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct toxicological and safety data for Cyclotridecane (CAS No. 295-02-3) is not
readily available in the public domain. This document employs a read-across approach, a
scientifically accepted method for assessing the safety of data-poor substances by using
information from structurally similar compounds.[1][2][3] The primary analogue used for this
assessment is Cyclododecane (CAS No. 294-62-2), a closely related cycloalkane with a 12-
carbon ring. All quantitative data and safety assessments presented herein are based on
studies conducted on Cyclododecane and should be interpreted with this consideration.

Introduction to Cyclotridecane and the Read-Across
Approach

Cyclotridecane is a cyclic hydrocarbon with the chemical formula Ci13Hze.[4] Due to a lack of
comprehensive toxicological studies on Cyclotridecane, this guide utilizes a read-across
methodology to infer its potential hazards. This approach is founded on the principle that
substances with similar chemical structures are likely to exhibit comparable physicochemical
properties and toxicological profiles.[1][3] Cyclododecane, with its 12-carbon aliphatic ring,
represents a close structural analogue to Cyclotridecane, making it a suitable surrogate for
this toxicological assessment.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b13116453?utm_src=pdf-interest
https://www.benchchem.com/product/b13116453?utm_src=pdf-body
https://www.canada.ca/content/dam/hc-sc/documents/services/chemical-substances/fact-sheets/analogues-read-across-risk-assessment/fact-sheet-analogues-read-across.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12301701/
https://www.canada.ca/en/health-canada/services/chemical-substances/fact-sheets/analogues-read-across-risk-assessment.html
https://www.benchchem.com/product/b13116453?utm_src=pdf-body
https://www.benchchem.com/product/b13116453?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/s436402
https://www.benchchem.com/product/b13116453?utm_src=pdf-body
https://www.canada.ca/content/dam/hc-sc/documents/services/chemical-substances/fact-sheets/analogues-read-across-risk-assessment/fact-sheet-analogues-read-across.pdf
https://www.canada.ca/en/health-canada/services/chemical-substances/fact-sheets/analogues-read-across-risk-assessment.html
https://www.benchchem.com/product/b13116453?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13116453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Quantitative Toxicological Data (Read-Across from
Cyclododecane)

The following tables summarize the available quantitative toxicological data for Cyclododecane,
which is used to estimate the safety profile of Cyclotridecane.

Table 1: Acute Toxicity of Cyclododecane

Route of .
Test Type Species Dose Result Reference
Exposure
Not classified
>10,000
LD50 Oral Rat as acutely
mg/kg )
toxic
Not classified
Subcutaneou >10,000
LD50 Mouse as acutely [4115]
s mg/kg ]
toxic
Oral, o
o ) Up to the limit  No effect
Acute Toxicity  Inhalation, - N [6]
of solubility observed
Dermal

Table 2: Irritation and Sensitization Potential of Cyclododecane

Test
Endpoint . Result Reference
TypelObservation

o Based on available Slightly irritant to not
Skin Irritation - [6]
test data an irritant
o Based on available Slightly irritant to not
Eye Irritation o [6]
test data an irritant
) L Based on available Not expected to cause
Skin Sensitization o ) [6]
test data allergic skin reactions

Table 3: Genotoxicity and Carcinogenicity of Cyclododecane
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Endpoint Test Type Result Reference

. i . Not expected to cause
Genotoxicity/Mutageni  In vitro data, Ames

) adverse genetic [6]
city test
effects
Carcinogenicity No data available Data not available [61[7]

Table 4: Repeated Dose Toxicity of Cyclododecane

Endpoint Observation Result Reference
Repeated Exposure Based on available Not expected to cause 6]
Toxicity test data significant toxicity

Experimental Protocols

Detailed experimental protocols for the specific studies cited on Cyclododecane are not
available in the provided search results. However, a general workflow for toxicological

assessment is outlined below.
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General Toxicological Assessment Workflow

Test Substance Characterization

:

Genotoxicity/Mutagenicity Screening
(e.g., Ames Test)

Acute Toxicity Studies
(e.g., LD50)

Skin & Eye Irritation/Corrosion Studies If negative
I

Repeated Dose Toxicity Studies
(Sub-acute/Sub-chronic)

> Skin Sensitization Assays Based on exposure scenarios

Carcinogenicity & Reproductive
Toxicity Studies
W :

Toxicological Risk Assessment [

Click to download full resolution via product page

Caption: A generalized workflow for the toxicological assessment of a chemical substance.

Read-Across Justification and Workflow for
Cyclotridecane

The use of Cyclododecane data for assessing Cyclotridecane is justified by their close
structural analogy. Both are large, non-functionalized cycloalkanes, and it is anticipated that
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they will have similar absorption, distribution, metabolism, and excretion (ADME) profiles, as
well as similar toxicological properties.

Read-Across Logic for Cyclotridecane Safety Assessment

Cyclododecane (C12)

(Data-Rich) {Predicted Toxicological Profile

{Justification|Structural Similarity for Cyclotridecane|Low Acute Toxicity
(Large Cycloalkanes)} Slight Skin/Eye lIrritation Potential
ge Ly Not a Sensitizer

Analogue Substance

Cyclotridecane (C13)

Target Substance (Data-Poor)

Not Genotoxic}

Click to download full resolution via product page

Caption: Logical workflow for the read-across safety assessment of Cyclotridecane.

Summary and Conclusions

Based on a read-across analysis using data from its close structural analogue, Cyclododecane,
Cyclotridecane is predicted to have a low order of acute toxicity via oral and dermal routes of
exposure.[4][5] It may be a slight skin and eye irritant.[6] It is not expected to be a skin
sensitizer or to have genotoxic potential.[6]

There is currently no available data to assess the carcinogenicity or reproductive toxicity of
Cyclotridecane or Cyclododecane.[6][7] While Cyclododecane has shown a high potential for
bioaccumulation, the overall risk to human health under controlled industrial conditions is
considered low.[6]

Recommendations: While the read-across approach provides a valuable preliminary safety
assessment, it is not a substitute for direct testing. To definitively characterize the toxicological
profile of Cyclotridecane, further studies are recommended, particularly focusing on endpoints
where data is lacking, such as carcinogenicity and reproductive toxicity. Professionals in drug
development and research should handle Cyclotridecane with appropriate personal protective
equipment, assuming it may be a mild skin and eye irritant, until more specific data becomes
available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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